Cas no 21911-85-3 (methyl 3-(4-methylphenyl)aminopropanoate)

• Product Name: methyl 3-(4-methylphenyl)aminopropanoate
• CAS No: 21911-85-3
• CID: 4641858
• Update Time: 2025-06-09

methyl 3-(4-methylphenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(4-methylphenyl)-, methyl ester
• methyl 3-[(4-methylphenyl)amino]propanoate
• methyl 3-(4-methylphenyl)aminopropanoate

Additional information on methyl 3-(4-methylphenyl)aminopropanoate

Methyl 3-(4-Methylphenyl)aminopropanoate (CAS No. 21911-85-3): A Comprehensive Overview

Methyl 3-(4-methylphenyl)aminopropanoate (CAS No. 21911-85-3) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl 3-(p-tolylamino)propanoate, is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The molecular formula of methyl 3-(4-methylphenyl)aminopropanoate is C₁₁H₁₅NO₂, and its molecular weight is approximately 193.24 g/mol. The compound consists of a methyl ester group, an amino group, and a p-tolyl (4-methylphenyl) moiety. These functional groups contribute to its reactivity and potential for forming various chemical bonds and interactions.

Synthesis Methods: Several synthetic routes have been developed for the preparation of methyl 3-(4-methylphenyl)aminopropanoate. One common method involves the reaction of 3-chloropropionyl chloride with p-toluidine, followed by esterification with methanol. Another approach involves the condensation of 3-aminopropionic acid with p-toluidine, followed by methylation to form the methyl ester. These methods are well-documented in the literature and have been optimized for yield and purity.

Chemical Properties: Methyl 3-(4-methylphenyl)aminopropanoate is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good stability under normal laboratory conditions but may degrade upon exposure to strong acids or bases.

Biological Activities: Recent studies have explored the biological activities of methyl 3-(4-methylphenyl)aminopropanoate. One notable area of research is its potential as a bioactive molecule in neuropharmacology. Studies have shown that this compound can interact with specific neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This interaction may have implications for the treatment of neurological disorders such as depression and anxiety.

In addition to its neuropharmacological properties, methyl 3-(4-methylphenyl)aminopropanoate has been investigated for its anti-inflammatory effects. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications: The potential clinical applications of methyl 3-(4-methylphenyl)aminopropanoate are an active area of research. Preclinical studies have shown promising results in animal models of depression and anxiety, where the compound exhibited significant antidepressant-like effects without causing adverse side effects. These findings have led to increased interest in advancing this compound into clinical trials.

In the context of inflammation, preliminary clinical trials have evaluated the safety and efficacy of methyl 3-(4-methylphenyl)aminopropanoate in patients with chronic inflammatory conditions. Early results indicate that the compound is well-tolerated and may provide symptomatic relief without significant toxicity.

Future Directions: Despite the promising results from preclinical and early clinical studies, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of methyl 3-(4-methylphenyl)aminopropanoate. Ongoing studies are focusing on elucidating the molecular targets and signaling pathways involved in its biological activities. Additionally, efforts are being made to develop more potent analogs with improved pharmacokinetic properties.

In conclusion, methyl 3-(4-methylphenyl)aminopropanoate (CAS No. 21911-85-3) is a multifaceted compound with a range of potential applications in neuropharmacology and anti-inflammatory therapy. Its unique chemical structure and biological activities make it an intriguing candidate for further research and development in both academic and industrial settings.